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Compound of Interest

Compound Name: Gomisin E

Cat. No.: B570227

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. While specific disposal guidelines for Gomisin E are not readily available in
public safety data sheets, a conservative approach based on its known properties and general
principles of chemical waste management is essential. Gomisin E, a lignan extracted from
Schisandra chinensis, is primarily used for research purposes.[1][2]

Recommended Disposal Protocol

Given the absence of specific regulatory information, Gomisin E should be handled as a
chemical waste product. The following step-by-step procedure is recommended for its disposal:

» Waste Identification and Segregation:

o Treat all Gomisin E waste, including pure compound, solutions, and contaminated
labware (e.g., vials, pipette tips, gloves), as chemical waste.

o Segregate Gomisin E waste from other waste streams. Do not mix it with non-hazardous
trash or other chemical waste unless compatibility is confirmed.

e Containerization:

o Use a dedicated, properly labeled, and leak-proof container for collecting Gomisin E
waste.
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o The container should be made of a material compatible with the solvents used to dissolve
Gomisin E.

o The label should clearly state "Gomisin E Waste" and include the primary solvent(s) if
applicable.

e Storage:

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

o Follow all institutional guidelines for hazardous waste storage.
» Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup and proper disposal.

o Provide them with all available information on Gomisin E, including its chemical name,
structure, and any known properties. While Safety Data Sheets for related compounds like
Gomisin C and Gomisin D suggest they are not classified as hazardous, this should be
verified with the disposal company.[3]

o Documentation:

o Maintain a log of the accumulated Gomisin E waste, noting the quantities and dates of
addition to the waste container.

o Retain all documentation related to the final disposal of the waste as required by your
institution and local regulations.

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of Gomisin E.[1][4]
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Property Value
Molecular Formula C28H3409
Molecular Weight 514.6 g/mol

(11R,12R,15R,24S,25S)-12-hydroxy-18,19,20-
trimethoxy-11,12,24,25-tetramethyl-4,6,9,14-

IUPAC Name
tetraoxapentacyclo[13.7.3.03,7.08,22.016 2!|pentac
osa-1,3(7),8(22),16,18,20-hexaen-13-one

CAS Number 72960-21-5

XLogP3 4.7

Experimental Protocols

Detailed experimental protocols for the isolation and biological activity assays of Gomisin E
can be found in specialized scientific literature. One key biological activity of Gomisin E is the
inhibition of Nuclear Factor of Activated T-cells (NFAT) transcription, with a reported IC50 of
4.73 uM.[2] Researchers should refer to primary research articles for specific methodologies.

Gomisin E Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Gomisin E.
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Start: Gomisin E Waste Generated

Identify as Chemical Waste

Segregate from other waste streams

Place in a labeled, leak-proof container

Store in a designated, secure area

Contact EHS or licensed waste disposal contractor

Provide all available chemical information

Schedule waste pickup

Document the disposal process

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Gomisin E waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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